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Compound of Interest

Compound Name: Methyl 5-oxohept-6-enoate

Cat. No.: B15478925

CAS Number: 35194-42-0

Introduction

Methyl 5-oxohept-6-enoate is a bifunctional organic compound featuring both a ketone and an
ester functional group, along with a terminal alkene. This arrangement of functional groups
makes it a valuable intermediate in organic synthesis, particularly in the construction of
complex cyclic molecules and natural products. Its utility has been demonstrated in the total
synthesis of various alkaloids. This guide provides a comprehensive overview of its chemical
properties, synthesis, and reactivity, tailored for researchers and professionals in drug
development and chemical synthesis.

Chemical and Physical Properties

A summary of the known quantitative data for Methyl 5-oxohept-6-enoate is presented below.
Spectroscopic data for this compound is not widely available in public databases.
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Property Value Reference
Molecular Formula CsH1203 [1]
Molecular Weight 156.18 g/mol [1]
Boiling Point 110 °C at 12 mmHg [2]

Elemental Analysis
(Calculated)

C, 61.5%; H, 7.7%

[2]

Elemental Analysis (Found)

C, 61.3%; H, 7.7%

[2]

InChl=1S/C8H1203/c1-3-

InChl 7(9)5-4-6-8(10)11-2/h3H,1,4- [1]
6H2,2H3
ONGNQDROOOWKJT-

InChl Key [1]

UHFFFAOYSA-N

Canonical SMILES

COC(=0)CCCC(=0)C=C

[1]

Synthesis

General Synthesis Route

A common method for the synthesis of Methyl 5-oxohept-6-enoate involves the reaction of

methacryloyl chloride with an organometallic reagent derived from a protected halo-ester. One

notable route utilizes a zinc-copper couple to facilitate the formation of an organozinc reagent.

[1]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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